Cas no 17632-18-7 (Zinc,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-)

• Product Name: Zinc,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-
• CAS No: 17632-18-7
• MF: C₃₆H₄₄N₄Zn
• MW: 598.170365333557
• MDL: MFCD00012156
• CID: 189402
• PubChem ID: 24855642
• Update Time: 2025-06-11

Zinc,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- Chemical and Physical Properties

Names and Identifiers

• Zinc,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-
• 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine zinc(ii)
• ACEDOBEN ACYL GLUCURONIDE
• Zn-OEP complex
• zinc octaethylporphyrin
• Zn(II) Octaethylporphine
• Zinc(II) octaethylporphine
• octaethyl-21H,23H-porphine zinc(II)
• 2 3 7 8 12 13 17 18-OCTAETHYL-21H 23H-
• 2,3,7,8,12,13,17,18-octaethyl-21h,23h-porphinezi
• 2,3,7,8,12,13,17,18-OCTAETHYL-21H,23H-PO RPHINE ZINC(II), SYNTHETIC, 98%
• zinc;2,3,7,8,12,13,17,18-octaethylporphyrin-22,24-diide
• 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine zinc(II), 97%
• 17632-18-7
• Zn(II)Octaethylporphine

• MDL： MFCD00012156
• Inchi： 1S/C36H44N4.Zn/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;/h17-20H,9-16H2,1-8H3;/q-2;+2/b29-17-,30-18-,31-17-,32-18-,33-19-,34-20-,35-19-,36-20-;
• InChI Key： VVUVWOLOUOYXOI-XTPDIVBZSA-N
• SMILES： [Zn+2].[N-]1C2C=C3C(CC)=C(CC)C(C=C4C(CC)=C(CC)C(=CC5C(CC)=C(CC)C(=CC1=C(CC)C=2CC)N=5)[N-]4)=N3 |t:2,11,19,28|

Computed Properties

• Exact Mass: 596.286
• Monoisotopic Mass: 596.286
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1050
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7A^2

Zinc,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Zinc,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)-

Comprehensive Overview of Zinc,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- (CAS No. 17632-18-7)

The compound Zinc,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- (CAS No. 17632-18-7) is a metalloporphyrin complex that has garnered significant attention in both academic and industrial research due to its unique structural and functional properties. This zinc-porphyrin derivative is characterized by its octaethyl-substituted porphyrin ring, which enhances its stability and optical properties, making it a valuable material in photodynamic therapy, organic electronics, and catalysis.

One of the most intriguing aspects of CAS No. 17632-18-7 is its role in artificial photosynthesis, a hot topic in sustainable energy research. Scientists are exploring how this zinc-porphyrin complex can mimic natural chlorophyll to harness solar energy efficiently. Recent studies have shown that its light-harvesting capabilities and electron-transfer properties are comparable to those of natural photosynthetic systems, making it a promising candidate for next-generation solar cells.

In the field of organic electronics, Zinc,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- is being investigated for its potential in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. Its ability to form thin films with high charge mobility and excellent luminescence properties has positioned it as a key material for flexible and lightweight electronic devices. Researchers are also examining its use in sensors, where its selective binding to gases and small molecules could revolutionize environmental monitoring.

The synthetic versatility of CAS No. 17632-18-7 is another area of interest. Chemists are developing novel methods to functionalize the porphyrin ring, enabling the creation of customized derivatives for specific applications. For instance, modifications to the ethyl groups or the central zinc ion can tailor the compound's solubility, reactivity, and optical properties, opening doors to drug delivery systems and bioimaging agents.

Environmental concerns have also driven research into the biodegradability and toxicity of zinc-porphyrin complexes. While CAS No. 17632-18-7 is generally considered stable under normal conditions, studies are ongoing to ensure its safe use in consumer products and medical applications. This aligns with the growing demand for green chemistry solutions and sustainable materials.

From a commercial perspective, the demand for Zinc,[2,3,7,8,12,13,17,18-octaethyl-21H,23H-porphinato(2-)-kN21,kN22,kN23,kN24]-, (SP-4-1)- is expected to rise, particularly in the renewable energy and healthcare sectors. Companies specializing in advanced materials are investing in scalable synthesis methods to meet this demand, while academic institutions continue to explore its fundamental properties. The compound's multifunctionality ensures its relevance across diverse fields, from nanotechnology to molecular engineering.

In summary, CAS No. 17632-18-7 represents a fascinating intersection of chemistry, materials science, and environmental sustainability. Its octaethyl-porphyrin structure and zinc coordination offer unparalleled opportunities for innovation, making it a compound worth watching in the coming years. Whether you're a researcher, investor, or enthusiast, understanding the potential of this metalloporphyrin is essential for staying ahead in the rapidly evolving world of advanced materials.